Cas no 722464-29-1 (5-(BIPHENYL-2-YLOXYMETHYL)-4-(2-METHOXY-ETHYL)-4H-[1,2,4]TRIAZOLE-3-THIOL)

• Product Name: 5-(BIPHENYL-2-YLOXYMETHYL)-4-(2-METHOXY-ETHYL)-4H-[1,2,4]TRIAZOLE-3-THIOL
• CAS No: 722464-29-1
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• CID: 843972
• PubChem ID: 2389215
• Update Time: 2025-05-21

5-(BIPHENYL-2-YLOXYMETHYL)-4-(2-METHOXY-ETHYL)-4H-[1,2,4]TRIAZOLE-3-THIOL Chemical and Physical Properties

Names and Identifiers

• 5-(BIPHENYL-2-YLOXYMETHYL)-4-(2-METHOXY-ETHYL)-4H-[1,2,4]TRIAZOLE-3-THIOL
• NCGC00329448-01
• EN300-04711
• 4-(2-methoxyethyl)-3-[(2-phenylphenoxy)methyl]-1H-1,2,4-triazole-5-thione
• 5-({[1,1'-biphenyl]-2-yloxy}methyl)-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol
• SR-01000037968-1
• 5-(([1,1'-Biphenyl]-2-yloxy)methyl)-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol
• SR-01000037968
• 4-(2-methoxyethyl)-5-(2-phenylphenoxymethyl)-4H-1,2,4-triazole-3-thiol
• Z56870721
• CS-0219699
• AKOS027427111
• J-516293
• AB00715626-03
• AB00715626-01
• 722464-29-1
• G76016

• MDL： MFCD03956510
• Inchi： 1S/C18H19N3O2S/c1-22-12-11-21-17(19-20-18(21)24)13-23-16-10-6-5-9-15(16)14-7-3-2-4-8-14/h2-10H,11-13H2,1H3,(H,20,24)
• InChI Key： KBZXGECOQLQMDJ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(COC2=CC=CC=C2C2C=CC=CC=2)N1CCOC

Computed Properties

• Exact Mass: 341.11979803g/mol
• Monoisotopic Mass: 341.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78.2Ų

Additional information on 5-(BIPHENYL-2-YLOXYMETHYL)-4-(2-METHOXY-ETHYL)-4H-[1,2,4]TRIAZOLE-3-THIOL

Introduction to 5-(BIPHENYL-2-YLOXYMETHYL)-4-(2-METHOXY-ETHYL)-4H-[1,2,4]TRIAZOLE-3-THIOL (CAS No. 722464-29-1)

5-(BIPHENYL-2-YLOXYMETHYL)-4-(2-METHOXY-ETHYL)-4H-[1,2,4]TRIAZOLE-3-THIOL is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 722464-29-1, represents a unique molecular architecture that combines a triazole core with functional groups derived from biphenyl and methoxyethyl moieties. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The triazole ring in 5-(BIPHENYL-2-YLOXYMETHYL)-4-(2-METHOXY-ETHYL)-4H-[1,2,4]TRIAZOLE-3-THIOL is a key pharmacophore that has been extensively studied for its biological activity. Triazoles are known for their versatility in medicinal chemistry, often serving as essential components in the development of antifungal, antiviral, and anti-inflammatory agents. The presence of the biphenyl group introduces rigidity and lipophilicity to the molecule, which can enhance its binding affinity to biological targets. Additionally, the methoxyethyl substituent adds a degree of flexibility and solubility, making the compound more amenable to formulation and administration.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The combination of biphenyl and triazole moieties in 5-(BIPHENYL-2-YLOXYMETHYL)-4-(2-METHOXY-ETHYL)-4H-[1,2,4]TRIAZOLE-3-THIOL positions it as a candidate for further investigation in various disease models. Studies have shown that derivatives of this class of compounds exhibit promising activities against a range of pathogens and inflammatory conditions. The biphenyl ring is particularly noteworthy for its role in enhancing the pharmacokinetic properties of drug candidates.

The methoxyethyl group in the molecule contributes to its overall bioavailability by improving solubility in both aqueous and lipid environments. This dual solubility profile is highly desirable for drug candidates that require systemic distribution and effective delivery to target tissues. Furthermore, the triazole-thiol moiety at the 3-position of the triazole ring provides a reactive site for further chemical modifications. This allows for the synthesis of analogs with tailored biological activities by introducing additional functional groups or substituents.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of complex molecules like 5-(BIPHENYL-2-YLOXYMETHYL)-4-(2-METHOXY-ETHYL)-4H-[1,2,4]TRIAZOLE-3-THIOL with biological targets. These computational studies have provided valuable insights into how the structural features of this compound contribute to its potential therapeutic effects. For instance, molecular docking simulations have revealed that the biphenyl ring interacts favorably with hydrophobic pockets on protein targets, while the triazole-thiol moiety engages in hydrogen bonding interactions.

The synthesis of 5-(BIPHENYL-2-YLOXYMETHYL)-4-(2-METHOXY-ETHYL)-4H-[1,2,4]TRIAZOLE-3-THIOL involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key synthetic steps include the formation of the triazole ring through cyclocondensation reactions, followed by functionalization at the 5-position with a biphenyl-derived group. The introduction of the methoxyethyl substituent at the 4-position is achieved through nucleophilic substitution reactions under controlled conditions.

The pharmacological evaluation of 5-(BIPHENYL-2-YLOXYMETHYL)-4-(2-METHOXY-ETHYL)-4H-[1,2,4]TRIAZOLE-3-THIOL has revealed intriguing biological activities that warrant further investigation. Preliminary studies have demonstrated its efficacy against certain bacterial strains and its ability to modulate inflammatory pathways. These findings align with recent reports on similar heterocyclic compounds that have shown promise in treating infections and inflammatory diseases.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique structural features make it an attractive scaffold for developing novel agrochemicals and biodegradable materials. Additionally, the biaryl moiety present in the biphenyl group could be exploited for designing photoactive materials with applications in optoelectronics.

In conclusion, 5-(BIPHENYL-2-YLOXYMETHYL)-4-(2-METHOXY-ETHYL)-4H-[1,2,4]TRIAZOLE-3-THIOL (CAS No. 722464-29-1) is a structurally complex and biologically relevant compound with significant potential for therapeutic applications. Its unique combination of functional groups positions it as a valuable candidate for further exploration in drug discovery and beyond. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play an important role in future advancements.